Cas no 1243389-08-3 (Ethyl 2-bromo-6-methylbenzoate)

• Product Name: Ethyl 2-bromo-6-methylbenzoate
• CAS No: 1243389-08-3
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD11042851
• CID: 2760415
• PubChem ID: 23592224
• Update Time: 2025-04-21

Ethyl 2-bromo-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• DB-429935
• ETHYL 2-BROMO-6-METHYLBENZOATE
• MB09088
• SCHEMBL4470759
• 1243389-08-3
• ETHYL2-BROMO-6-METHYLBENZOATE
• Ethyl 2-bromo-6-methylbenzoate

• MDL： MFCD11042851
• Inchi： 1S/C10H11BrO2/c1-3-13-10(12)9-7(2)5-4-6-8(9)11/h4-6H,3H2,1-2H3
• InChI Key： QJGDBKSBLPJWLW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1C(=O)OCC

Computed Properties

• Exact Mass: 241.99424Da
• Monoisotopic Mass: 241.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters